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Compound of Interest

Compound Name: HO-PEG13-OH

Cat. No.: B102088

In-Depth Technical Guide: HO-PEG13-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of HO-PEG13-OH, a monodisperse polyethylene glycol (PEG) derivative widely
utilized in biomedical research and drug development. Its defined chain length and terminal
hydroxyl groups make it a valuable building block for conjugation, linkers, and surface
modifications.

Chemical Identity and Properties

HO-PEG13-OH, also known as 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxaoctatriacontane-
1,38-diol, is a hydrophilic polymer with 13 ethylene glycol units. The terminal hydroxyl groups
provide reactive sites for further chemical modifications.
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Identifier Value

3,6,9,12,15,18,21,24,27,30,33,36-

Full Name
Dodecaoxaoctatriacontane-1,38-diol[1]
Synonyms Diol PEG13, PEG13[1]
CAS Number 17598-96-8[1][2][3]
Molecular Formula C26H54014[1][2][3]
Molecular Weight 590.7 g/mol [1][2][3]
Appearance Colorless or White[2][3]
Purity 295%[2][3][4]

Applications in Research and Development

HO-PEG13-OH is a versatile molecule with a range of applications, primarily centered around
its use as a flexible, hydrophilic linker.

o PROTACS: Itis frequently employed as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS)[4][5][6]. The PEG chain connects a ligand for a target protein and a
ligand for an E3 ubiquitin ligase, facilitating the degradation of the target protein.

e Bioconjugation: The terminal hydroxyl groups can be activated or modified to conjugate with
other molecules such as peptides, proteins, antibodies, and small molecule drugs. This
process, known as PEGylation, can improve the solubility, stability, and pharmacokinetic
properties of the conjugated molecule.

» Surface Modification: HO-PEG13-OH can be used to modify the surfaces of nanoparticles,
liposomes, and medical devices to reduce non-specific protein adsorption and improve
biocompatibility.

e Drug Delivery: As a component of drug delivery systems, it can be used to create hydrogels
and other matrices for controlled release applications.

Chemical Structure
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The chemical structure of HO-PEG13-OH consists of a repeating chain of 13 ethylene glycol
units capped by hydroxyl groups at both ends.

Chemical structure of HO-PEG13-OH.

Storage and Handling

For long-term storage, HO-PEG13-OH should be kept at -20°C.[4] It can be stored at 4°C for
shorter periods.[4] When in solvent, it is recommended to store at -80°C for up to six months or
-20°C for one month.[4] The compound is typically shipped at room temperature in the
continental US.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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